Cas no 587871-49-6 (4H-Pyran-4-one, 2-(7-amino-9H-thioxanthen-4-yl)-6-(4-morpholinyl)-)

• Product Name: 4H-Pyran-4-one, 2-(7-amino-9H-thioxanthen-4-yl)-6-(4-morpholinyl)-
• CAS No: 587871-49-6
• MF: C₂₂H₂₀N₂O₃S
• MW: 392.470804214478
• CID: 1612285
• PubChem ID: 22139402
• Update Time: 2025-04-21

4H-Pyran-4-one, 2-(7-amino-9H-thioxanthen-4-yl)-6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-(7-amino-9H-thioxanthen-4-yl)-6-(4-morpholinyl)-
• SCHEMBL2762825
• 2-(7-Amino-9H-thioxanthen-4-yl)-6-morpholin-4-yl-pyran-4-one
• 587871-49-6
• VIZRUOUSLRMBFP-UHFFFAOYSA-N
• 2-(7-Amino-9H-thioxanthen-4-yl)-6-(4-morpholinyl)-4H-pyran-4-one
• DTXSID501171394

• Inchi： 1S/C22H20N2O3S/c23-16-4-5-20-15(11-16)10-14-2-1-3-18(22(14)28-20)19-12-17(25)13-21(27-19)24-6-8-26-9-7-24/h1-5,11-13H,6-10,23H2
• InChI Key： VIZRUOUSLRMBFP-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2CC2C=CC=C(C3=CC(C=C(N4CCOCC4)O3)=O)C1=2)N

Computed Properties

• Exact Mass: 392.1196
• Monoisotopic Mass: 392.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• PSA: 64.79